Cas no 104468-47-5 (Benzothiazole,4,5,6,7-tetrahydro-7-methyl-)

Benzothiazole,4,5,6,7-tetrahydro-7-methyl- structure
104468-47-5 structure
Product Name:Benzothiazole,4,5,6,7-tetrahydro-7-methyl-
CAS No:104468-47-5
MF:C8H11NS
MW:153.24464058876
CID:126226
PubChem ID:13731272
Update Time:2025-04-18

Benzothiazole,4,5,6,7-tetrahydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,4,5,6,7-tetrahydro-7-methyl-
    • Benzothiazole, 4,5,6,7-tetrahydro-7-methyl-
    • 104468-47-5
    • SCHEMBL8482078
    • 7-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole
    • Inchi: 1S/C8H11NS/c1-6-3-2-4-7-8(6)10-5-9-7/h5-6H,2-4H2,1H3
    • InChI Key: AGHTUFAETQMGJD-UHFFFAOYSA-N
    • SMILES: S1C=NC2=C1C(C)CCC2

Computed Properties

  • Exact Mass: 153.06133
  • Monoisotopic Mass: 153.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 12.89
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